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Compound of Interest

Compound Name: Chloroxylenol-d6

Cat. No.: B588217 Get Quote

Disclaimer: Specific toxicological and safety data for the deuterated form, Chloroxylenol-d6,

are not readily available in published literature. The information presented in this guide is based

on the comprehensive data available for its non-deuterated analogue, Chloroxylenol (also

known as para-chloro-meta-xylenol or PCMX). It is a common and accepted practice in

chemical safety assessment to extrapolate the toxicological profile from the parent compound

to its isotopically labeled counterpart, as the substitution of hydrogen with deuterium is not

expected to significantly alter the molecule's fundamental toxicological properties. Researchers

should, however, handle the compound with the appropriate caution accorded to a chemical of

its class.

Chemical and Physical Properties
Chloroxylenol-d6 is the deuterated form of Chloroxylenol, a widely used antiseptic and

disinfectant.[1][2]
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Property Data Source

Chemical Name
4-chloro-3,5-

bis(trideuteriomethyl)phenol
PubChem[1]

Molecular Formula C₈D₆H₃ClO PubChem[1]

Molecular Weight 162.64 g/mol PubChem[1]

Appearance
White to off-white crystalline

solid
ScienceLab[3]

Odor Phenolic-like ScienceLab[3]

Melting Point 113-115 °C (235.4-239 °F) ScienceLab[3], GSC[4]

Boiling Point 246 °C (474.8 °F) ScienceLab[3]

Solubility in Water 300 mg/L Wikipedia[5]

Toxicological Data
The following data pertains to Chloroxylenol (PCMX).

Acute Toxicity
Route Species Test Result Source

Oral Rat LD50 (Acute) 3830 mg/kg ScienceLab[3]

Oral Mouse LD50 (Acute) 1000 mg/kg ScienceLab[3]

Irritation and Sensitization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Chloroxylenol-d6
https://pubchem.ncbi.nlm.nih.gov/compound/Chloroxylenol-d6
https://pubchem.ncbi.nlm.nih.gov/compound/Chloroxylenol-d6
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB11121.pdf?1522690765
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB11121.pdf?1522690765
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB11121.pdf?1522690765
https://www.thegoodscentscompany.com/data/rw1200891.html
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB11121.pdf?1522690765
https://en.wikipedia.org/wiki/Chloroxylenol
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB11121.pdf?1522690765
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB11121.pdf?1522690765
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endpoint Finding Source

Skin Irritation Causes skin irritation.[6][7]
Spectrum[6], EDQM[7], Sigma-

Aldrich[8]

Eye Irritation
Causes serious eye irritation.

[6][7]

Spectrum[6], EDQM[7], Sigma-

Aldrich[8]

Skin Sensitization

May cause an allergic skin

reaction.[6][7] Considered a

skin sensitizer.[5]

Spectrum[6], EDQM[7],

Wikipedia[5]

Chronic Effects

Repeated or prolonged

exposure is not known to

aggravate medical condition.

[3]

ScienceLab[3]

Carcinogenicity/Mutagenicity

No information available or

data not available.[3][6] A

positive mutagenicity assay

has been noted.[9]

Spectrum[6], ScienceLab[3],

CIR[9]

Hazard Identification and Classification
Chloroxylenol is classified with the following hazards:

H302: Harmful if swallowed.[7][8]

H315: Causes skin irritation.[7][8]

H317: May cause an allergic skin reaction.[7][8]

H319: Causes serious eye irritation.[7][8]

Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.[6]

Experimental Protocols and Methodologies
While full, detailed experimental protocols are proprietary to the conducting laboratories, the

safety assessments are based on standardized testing guidelines, such as those from the
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OECD (Organisation for Economic Co-operation and Development).

General Experimental Workflow for Toxicological Assessment:

The provided diagram illustrates a generalized workflow for assessing the toxicological profile

of a chemical like Chloroxylenol, based on the types of studies mentioned in the safety reports.
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Caption: Generalized workflow for chemical toxicology assessment.

Acute Oral LD50 Studies: As cited in the Safety Data Sheet from ScienceLab.com, these

studies involve administering the substance orally to rats and mice to determine the dose

that is lethal to 50% of the test population.[3] The results are expressed in mg of substance

per kg of body weight.

Dermal and Ocular Irritation Tests: These experiments typically involve applying the

substance to the skin or into the eye of a test animal (historically rabbits) and observing for

signs of irritation, such as redness, swelling, and inflammation over a set period.

Skin Sensitization: Modern methods like the Mouse Local LymphNode Assay (LLNA) are

used to assess the potential of a substance to cause allergic contact dermatitis.[9] This
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involves repeated topical application and measuring the proliferation of lymphocytes in the

draining lymph nodes.

Pharmacokinetic Studies: These studies track the absorption, distribution, metabolism, and

excretion (ADME) of a substance. For Chloroxylenol, studies in animals and humans have

involved dermal application followed by analysis of blood and urine to detect the parent

compound and its metabolites (primarily glucuronide and sulfate conjugates).[2][10][11]

Mechanism of Action
Chloroxylenol's primary antimicrobial activity is attributed to its nature as a substituted phenol.

Proposed Antimicrobial Mechanism of Action:

The diagram below outlines the generally accepted mechanism by which phenolic compounds

like Chloroxylenol exert their bactericidal effects.
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Caption: Mechanism of Chloroxylenol's antimicrobial action.

The mechanism involves the disruption of the bacterial cell wall and membrane.[10][12] The

phenolic hydroxyl (-OH) group is believed to bind to proteins on the cell membrane, altering

their function and disrupting the membrane's integrity.[10] This leads to an increase in

membrane permeability, allowing essential cellular contents to leak out. At higher

concentrations, Chloroxylenol can enter the cell and cause the coagulation of proteins and

nucleic acids, leading to rapid cell death.[10]

First Aid and Handling
Handling:
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Handle in accordance with good industrial hygiene and safety practices.[6]

Ensure adequate ventilation.[6]

Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.[8]

Avoid breathing dust.[7][8]

Wash hands and any exposed skin thoroughly after handling.[6][8]

First Aid Measures:

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If irritation persists, seek medical attention.[6][7]

Skin Contact: Wash off immediately with plenty of soap and water. If skin irritation or a rash

occurs, seek medical attention. Remove and wash contaminated clothing before reuse.[6][7]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or

physician if you feel unwell.[3][6]

Inhalation: Remove to fresh air. Seek medical attention if symptoms occur.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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